Cas no 61186-24-1 (2H-Pyran-5-carboxylic acid,4-[2-[[(2E)-3-(3,4-dihydroxyphenyl)-1- oxo-2-propenyl]oxy]ethyl]-3-ethenyl-2-(â-Dglucopyranosyloxy)- 3,4-dihydro-,(2S,3R,4S)-)

• Product Name: 2H-Pyran-5-carboxylic acid,4-[2-[[(2E)-3-(3,4-dihydroxyphenyl)-1- oxo-2-propenyl]oxy]ethyl]-3-ethenyl-2-(â-Dglucopyranosyloxy)- 3,4-dihydro-,(2S,3R,4S)-
• CAS No: 61186-24-1
• Molecular Formula: C₂₅H₃₀O₁₃
• Molecular Weight: 538.4979
• CID: 837495
• PubChem ID: 20056012

2H-Pyran-5-carboxylic acid,4-[2-[[(2E)-3-(3,4-dihydroxyphenyl)-1- oxo-2-propenyl]oxy]ethyl]-3-ethenyl-2-(â-Dglucopyranosyloxy)- 3,4-dihydro-,(2S,3R,4S)- Properties

Names and Identifiers

• Grandifloroside
• (2S,3R,4S)-4-(2-{[(2E)-3-(3,4-Dihydroxyphenyl)-2-propenoyl]oxy}et hyl)-2-(β-D-glucopyranosyloxy)-3-vinyl-3,4-dihydro-2H-pyran-5-car boxylic acid
• 2H-Pyran-5-carboxylic acid,4-[2-[[(2E)-3-(3,4-dihydroxyphenyl)-1- oxo-2-propenyl]oxy]ethyl]-3-...
• 2H-Pyran-5-carboxylic acid,4-[2-[[(2E)-3-(3,4-dihydroxyphenyl)-1- oxo-2-propenyl]oxy]ethyl]-3-ethenyl-2-(&acirc
• -Dglucopyrano
• -Dglucopyranosyloxy)- 3,4-dihydro-,(2S,3R,4S)-
• [ "" ]
• 61186-24-1
• FT-0778097
• (2S,3R,4S)-4-[2-[[(2E)-3-(3,4-Dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]ethyl]-3-ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-2H-pyran-5-carboxylic acid
• AKOS032948204
• (2S,3R,4S)-4-[2-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxyethyl]-3-ethenyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylic acid
• FS-8873
• (2S,3R,4S)-4-[2-[[(2E)-3-(3,4-Dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]ethyl]-3-ethenyl-2-(-D-glucopyranosyloxy)-3,4-dihydro-2H-pyran-5-carboxylic acid
• (2S,3S,4S)-4-(2-(((2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl)oxy)ethyl)-3-ethenyl-2-(((2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)-3,4-dihydro-2H-pyran-5-carboxylate
• (2S,3S,4S)-4-(2-{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}ethyl)-3-ethenyl-2-{[(2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-3,4-dihydro-2H-pyran-5-carboxylate
• (2S,3R,4S)-4-(2-((E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl)oxyethyl)-3-ethenyl-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-3,4-dihydro-2H-pyran-5-carboxylic acid
• DA-53696

• InChIKey： ZPEFYJBGAZLAKK-IBKSRVHKSA-N
• Inchi： InChI=1S/C25H30O13/c1-2-13-14(7-8-35-19(29)6-4-12-3-5-16(27)17(28)9-12)15(23(33)34)11-36-24(13)38-25-22(32)21(31)20(30)18(10-26)37-25/h2-6,9,11,13-14,18,20-22,24-28,30-32H,1,7-8,10H2,(H,33,34)/b6-4+/t13-,14+,18-,20-,21+,22-,24+,25+/m1/s1
• SMILES： C=CC1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)O)CCOC(=O)C=CC3=CC(=C(C=C3)O)O

Computed Properties

• Exact Mass: 538.16900
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 11
• Monoisotopic Mass: 538.16864101g/mol
• Heavy Atom Count: 38
• Complexity: 889
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 213Ų

Experimental Properties

• LogP: -0.39600
• PSA: 212.67000
• Boiling Point: 801.8±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• Flash Point: 268.2±27.8 °C
• Color/Form: Powder
• Density: 1.6±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides